Cas no 827-49-6 (2-Iodo-3-methylnaphthalene)

• Product Name: 2-Iodo-3-methylnaphthalene
• CAS No: 827-49-6
• MF: C₁₁H₉I
• MW: 268.093635320663
• CID: 4936063
• Update Time: 2025-04-23

2-Iodo-3-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-iodo-3-methylnaphthalene
• 3-Iodo-2-methylnaphthalene
• 2-Iodo-3-methylnaphthalene

• Inchi： 1S/C11H9I/c1-8-6-9-4-2-3-5-10(9)7-11(8)12/h2-7H,1H3
• InChI Key： BJAKDRYSWVWPGY-UHFFFAOYSA-N
• SMILES： IC1=CC2C=CC=CC=2C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 2-Iodo-3-methylnaphthalene

2-Iodo-3-methylnaphthalene (CAS No. 827-49-6): Properties, Applications, and Market Insights

2-Iodo-3-methylnaphthalene (CAS No. 827-49-6) is a halogenated naphthalene derivative that has gained significant attention in organic synthesis and material science. This compound, characterized by its unique molecular structure combining an iodine substituent with a methyl group on the naphthalene ring, serves as a versatile building block in various chemical reactions. The growing interest in iodo-methylnaphthalene derivatives stems from their applications in pharmaceuticals, agrochemicals, and advanced materials.

The chemical properties of 2-Iodo-3-methylnaphthalene make it particularly valuable in cross-coupling reactions, which are fundamental in modern organic synthesis. With the increasing demand for specialty chemicals in drug discovery and material engineering, researchers are exploring novel applications of this compound. Recent studies have focused on its potential as a precursor for organic electronic materials, especially in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices.

From a structural perspective, the presence of both iodine and methyl groups on the naphthalene framework offers unique electronic and steric effects. The iodine atom serves as an excellent leaving group in nucleophilic substitution reactions, while the methyl group influences the compound's solubility and reactivity patterns. These characteristics make 2-Iodo-3-methylnaphthalene 827-49-6 particularly useful in palladium-catalyzed coupling reactions, which are crucial for creating complex molecular architectures.

The synthesis of 2-Iodo-3-methylnaphthalene typically involves the direct iodination of 3-methylnaphthalene under controlled conditions. Researchers have developed various optimized protocols to achieve high yields and purity, addressing the growing industrial demand. Recent advancements in green chemistry approaches have focused on minimizing waste and improving the sustainability of these synthetic processes, aligning with current environmental concerns in the chemical industry.

In the pharmaceutical sector, iodo-methylnaphthalene compounds have shown promise as intermediates for biologically active molecules. The unique electronic properties imparted by the iodine substituent can significantly influence the pharmacokinetic profiles of drug candidates. This has led to increased research into structure-activity relationships involving halogenated naphthalenes, particularly in the development of new therapeutic agents.

The material science applications of 2-Iodo-3-methylnaphthalene CAS 827-49-6 extend to the creation of advanced organic semiconductors. With the rapid growth of the flexible electronics market, there's heightened interest in developing novel organic electronic materials. The compound's ability to participate in various coupling reactions makes it valuable for constructing π-conjugated systems essential for charge transport in electronic devices.

Market analysis indicates steady growth in demand for halogenated naphthalene derivatives, driven by expanding applications in multiple industries. The Asia-Pacific region, particularly China and India, has emerged as significant consumers and producers of these specialty chemicals. Current market trends show increased investment in research and development of high-purity 2-Iodo-3-methylnaphthalene to meet the stringent requirements of pharmaceutical and electronic applications.

Quality control and analytical characterization of 2-Iodo-3-methylnaphthalene are critical aspects of its commercial production. Advanced techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure product consistency. These analytical methods are particularly important for applications requiring ultra-pure chemicals in sensitive electronic or pharmaceutical formulations.

Storage and handling recommendations for 2-Iodo-3-methylnaphthalene 827-49-6 emphasize protection from light and moisture to maintain stability. While not classified as highly hazardous, proper laboratory practices should be followed when working with this compound. The chemical community continues to develop improved storage solutions for sensitive halogenated compounds to extend shelf life and maintain quality.

Recent scientific literature highlights innovative applications of iodo-methylnaphthalene derivatives in catalysis and materials science. Researchers are exploring their use as ligands in transition metal catalysis and as building blocks for metal-organic frameworks (MOFs). These developments align with current interests in sustainable chemistry and the design of functional materials with tailored properties.

The future outlook for 2-Iodo-3-methylnaphthalene appears promising, with potential expansions into new application areas. As synthetic methodologies continue to advance and the demand for specialized organic intermediates grows, this compound is likely to maintain its importance in chemical research and industrial applications. Ongoing studies are investigating its role in emerging fields such as molecular electronics and supramolecular chemistry.

For researchers and industry professionals seeking high-quality 2-Iodo-3-methylnaphthalene, it's essential to source materials from reputable suppliers with stringent quality control measures. The compound's purity significantly impacts its performance in sensitive applications, particularly in pharmaceutical synthesis and electronic material development. Current market offerings include various purity grades tailored to specific application requirements.

In conclusion, 2-Iodo-3-methylnaphthalene (CAS No. 827-49-6) represents an important class of halogenated aromatic compounds with diverse applications across multiple scientific and industrial domains. Its unique combination of chemical reactivity and structural features continues to make it valuable for both fundamental research and practical applications. As chemical science progresses, we can anticipate new discoveries and applications emerging for this versatile compound.